Cas no 89598-69-6 (1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-)

1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl- structure
89598-69-6 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
CAS No:89598-69-6
MF:C6H9N3O3
MW:171.153960943222
CID:712057
PubChem ID:45085791
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione,1-acetyldihydro-2-methyl-
    • as-Triazine-3,5(2H,4H)-dione, 1-acetyldihydro-2-methyl- (7CI)
    • 1-Acetyl-2-methyl-1,2,4-triazinane-3,5-dione
    • 89598-69-6
    • Inchi: 1S/C6H9N3O3/c1-4(10)9-3-5(11)7-6(12)8(9)2/h3H2,1-2H3,(H,7,11,12)
    • InChI Key: BKGSZTLJLHXACA-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C)=O)N(C)C(N1)=O

Computed Properties

  • Exact Mass: 171.064
  • Monoisotopic Mass: 171.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2
  • XLogP3: -1.2
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